
"CAS number and safety data for
Tetraphosphorous triselenide"

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Tetraphosphorous triselenide

CAS No.: 1314-86-9

Cat. No.: B14744387

Get Quote

An In-depth Technical Guide to Tetraphosphorus Triselenide: Properties, Safety, and Handling

Chemical Identification and Core Properties
Tetraphosphorus triselenide is an inorganic compound with a unique cage-like molecular

structure. Accurate identification is the first step in safe and effective handling.

Table 1: Chemical Identification of Tetraphosphorus Triselenide

Identifier Value Source(s)

CAS Number 1314-86-9 [1][2][3][4]

Molecular Formula P₄Se₃ [1][2][4]

IUPAC Name

3,5,7-triselena-1,2,4,6-

tetraphosphatricyclo[2.2.1.0²˒⁶]

heptane

[1]

| Synonyms | Phosphorus selenide (P₄Se₃), Phosphorus triselenide |[1][2][5] |
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The physical and chemical properties of a substance are fundamental to understanding its

behavior in a laboratory setting, influencing storage, handling, and reactivity.

Table 2: Physical and Chemical Properties of Tetraphosphorus Triselenide

Property Value Source(s)

Molecular Weight 360.8 g/mol [1][4]

Appearance Orange-red crystalline solid [1][2][5]

Odor Irritating odor [1][2]

Melting Point ~245 °C [5]

Boiling Point ~380 °C [5]

| Key Reactivity | Decomposed by moist air |[1][2] |

Hazard Assessment and Toxicological Profile
The primary hazards associated with Tetraphosphorus triselenide stem from two core

characteristics: its sensitivity to moisture and the inherent toxicity of selenium compounds.[1][2]

Physicochemical Hazards
The most critical physicochemical hazard is the compound's reactivity with moisture.[1][2] Upon

contact with moist air, it decomposes. This decomposition can alter the compound's integrity,

leading to unpredictable reactivity in experiments, and potentially release more hazardous

selenium-containing byproducts. This air-sensitive nature dictates all handling and storage

protocols.

Toxicological Hazards
The toxicity of P₄Se₃ is primarily attributed to its selenium content. Selenium is an essential

trace element, but it is toxic at high concentrations.[6] The health effects are dependent on the

dose, duration, and route of exposure.

Table 3: Summary of Toxicological Hazards

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphosphorous-triselenide
https://www.chemsrc.com/en/cas/1314-86-9_274408.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphosphorous-triselenide
https://haz-map.com/Agents/17953
https://winter.group.shef.ac.uk/webelements/compounds/phosphorus/tetraphosphorus_triselenide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphosphorous-triselenide
https://haz-map.com/Agents/17953
https://winter.group.shef.ac.uk/webelements/compounds/phosphorus/tetraphosphorus_triselenide.html
https://winter.group.shef.ac.uk/webelements/compounds/phosphorus/tetraphosphorus_triselenide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphosphorous-triselenide
https://haz-map.com/Agents/17953
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphosphorous-triselenide
https://haz-map.com/Agents/17953
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphosphorous-triselenide
https://haz-map.com/Agents/17953
https://www.epa.gov/sites/default/files/2016-09/documents/selenium-compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14744387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type Description Source(s)

Acute Inhalation

Inhalation of selenium
compounds can cause
severe irritation of the
mucous membranes and
respiratory tract,
potentially leading to
pulmonary edema,
bronchitis, and bronchial
pneumonia.[6][7]

[6][7]

Acute Ingestion

Toxic if swallowed.[8][9] May

cause gastrointestinal distress,

nausea, vomiting, and a

characteristic garlic odor on

the breath.[7][10]

[7][8][9][10]

Skin & Eye Contact

Can cause irritation and

potential burns upon contact

with skin and eyes.[11][12]

[11][12]

Chronic Exposure

Long-term exposure to high

levels of selenium can lead to

"selenosis," with symptoms

including skin discoloration,

pathological deformation and

loss of nails, hair loss, and

excessive tooth decay.[6][7]

[6][7]

| Organ Damage | Prolonged or repeated exposure may cause damage to organs, particularly

the liver and kidneys.[9][12] |[9][12] |

Occupational Exposure Limits
To mitigate the risks of selenium toxicity, regulatory bodies have established occupational

exposure limits (OELs). These are typically measured as selenium (Se).

Table 4: Occupational Exposure Limits (as Se)
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Limit Value Agency/Source

PEL (OSHA) 0.2 mg/m³ [1][2]

TLV (ACGIH) 0.2 mg/m³ [2]

| IDLH (NIOSH) | 1 mg/m³ |[1][2] |

Risk Mitigation: Safe Handling, Storage, and
Emergency Protocols
A robust safety protocol is built on a clear understanding of the risks. For P₄Se₃, all procedures

must be designed to prevent exposure to atmospheric moisture and to mitigate the risks of

selenium toxicity.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary engineering control is the mandatory use of an inert atmosphere for all

manipulations. This is non-negotiable due to the compound's air-sensitive nature.

Glovebox: The preferred method for handling and weighing P₄Se₃. A glovebox provides a

sealed environment with a continuously purged inert atmosphere (e.g., nitrogen or argon),

keeping oxygen and moisture levels below 1 ppm.[13][14]

Schlenk Line: For certain solution-based manipulations, a Schlenk line can be used. This

requires proficiency in air-free techniques to prevent atmospheric contamination.[15][16]

Ventilation: All work should be conducted within a certified chemical fume hood to protect

against inhalation of any fine particulates, even when using a glovebox or Schlenk line.

Personal Protective Equipment (PPE) is the final line of defense:

Eye Protection: Chemical safety goggles and a full-face shield are required.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Always inspect

gloves before use and use proper removal technique.
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Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

Respiratory Protection: If there is any risk of dust generation outside of a contained system,

a respirator with an appropriate particulate filter (e.g., N95 or higher) must be used.[12]
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Specific Actions

Air & Moisture Sensitivity

Engineering ControlsProcedural Controls

Selenium Toxicity (Inhalation, Ingestion, Contact)

Personal Protective Equipment (PPE)

Use Glovebox or Schlenk LineWork in Fume Hood Wear Gloves, Goggles, Face Shield, Lab CoatStore Under Inert Atmosphere Follow Emergency Protocols
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Start: Prepare for Transfer

1. Verify Glovebox Atmosphere
(<1 ppm O₂, H₂O)

2. Introduce Dry Glassware &
Tools via Antechamber

3. Equilibrate P₄Se₃
Container to Atmosphere

4. Open Container &
Weigh Solid Inside Glovebox

5. Transfer Weighed Solid
to Reaction Vessel

6. Reseal Stock Container &
Clean Workspace

7. Seal All Waste
for Disposal

End: Remove Sealed Vessel
& Waste via Antechamber

Click to download full resolution via product page

Caption: Inert Atmosphere Handling Workflow for Tetraphosphorus Triselenide.
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Emergency Procedures
In the event of exposure or a spill, immediate and correct action is vital.

Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has

stopped, provide respiratory support and seek immediate medical attention. [8][9][17]* Skin

Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and large amounts of water for at least 15 minutes. [11][12][17]Seek

medical attention if irritation develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. [11][18]Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Immediately call a poison

control center or seek emergency medical help. [8][9][19]* Spill Cleanup:

Evacuate all non-essential personnel from the area. [11] 2. Wear full PPE, including

respiratory protection.

Carefully cover the spill with a dry, inert absorbent material like sand.

Gently sweep or scoop the material into a sealed, labeled container for hazardous waste

disposal. [8][11]Avoid creating dust.

Ventilate the area and wash the spill site once the material has been removed. [11]

Synthesis Overview
For research applications, a high degree of purity is essential. A simplified method for the

preparation of P₄Se₃ has been reported. The process involves refluxing yellow phosphorus and

finely powdered gray selenium in n-heptane with powdered charcoal. Tetralin is then added, the

heptane is distilled off, and the solution is heated. After filtration, the product crystallizes upon

cooling. [20]Researchers should consult the primary literature for detailed parameters and

safety considerations before attempting any synthesis. [20][21]

Conclusion
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Tetraphosphorus triselenide is a valuable compound for specialized research, but it demands

rigorous and informed handling protocols. Its dual hazards of air sensitivity and selenium-based

toxicity require the mandatory use of inert atmosphere techniques and comprehensive personal

protective equipment. By understanding the causality behind these safety measures—

preventing decomposition and mitigating toxic exposure—researchers can ensure both

personal safety and the integrity of their experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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